Cas no 1360962-51-1 (4-Fluoro-5-nitro-1H-benzimidazole)
4-Fluoro-5-nitro-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-5-nitro-1H-benzimidazole
-
- Inchi: 1S/C7H4FN3O2/c8-6-5(11(12)13)2-1-4-7(6)10-3-9-4/h1-3H,(H,9,10)
- InChI Key: PLSDPRLDJFNSTR-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC2=C1N=CN2)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 220
- XLogP3: 1.4
- Topological Polar Surface Area: 74.5
4-Fluoro-5-nitro-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061003711-250mg |
4-Fluoro-5-nitro-1H-benzimidazole |
1360962-51-1 | 98% | 250mg |
784.23 USD | 2021-06-01 | |
| Alichem | A061003711-500mg |
4-Fluoro-5-nitro-1H-benzimidazole |
1360962-51-1 | 98% | 500mg |
1,189.08 USD | 2021-06-01 | |
| Alichem | A061003711-1g |
4-Fluoro-5-nitro-1H-benzimidazole |
1360962-51-1 | 98% | 1g |
2,004.01 USD | 2021-06-01 |
4-Fluoro-5-nitro-1H-benzimidazole Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 4-Fluoro-5-nitro-1H-benzimidazole
Introduction to 4-Fluoro-5-nitro-1H-benzimidazole (CAS No. 1360962-51-1)
4-Fluoro-5-nitro-1H-benzimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1360962-51-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities. The presence of both fluoro and nitro substituents in its structure imparts unique electronic and steric properties, making it a versatile scaffold for the development of novel bioactive agents.
The benzimidazole core is a privileged structure in drug discovery, with numerous therapeutic applications ranging from antiviral and anticancer agents to antimicrobial and anti-inflammatory drugs. The introduction of fluorine at the 4-position and a nitro group at the 5-position in 4-Fluoro-5-nitro-1H-benzimidazole enhances its potential as a pharmacophore. Fluorine atoms are known to improve metabolic stability, binding affinity, and oral bioavailability, while nitro groups can serve as electron-withdrawing moieties that modulate reactivity and biological activity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-Fluoro-5-nitro-1H-benzimidazole with various biological targets with high accuracy. These studies suggest that the compound can interact with enzymes and receptors involved in critical cellular pathways, such as DNA repair and cell cycle regulation. For instance, computational simulations have indicated that this compound may bind to kinases and other enzymes implicated in cancer progression, making it a promising candidate for further investigation.
In vitro studies have begun to elucidate the mechanistic basis of the biological activity of 4-Fluoro-5-nitro-1H-benzimidazole. Initial experiments have demonstrated that this compound exhibits inhibitory effects on certain kinases, which are enzymes essential for cell proliferation and survival. The fluoro substituent appears to enhance binding affinity by participating in favorable interactions with polar residues in the enzyme active site, while the nitro group may contribute to stabilization through hydrogen bonding or electrostatic interactions.
The synthesis of 4-Fluoro-5-nitro-1H-benzimidazole involves multi-step organic transformations, including nucleophilic aromatic substitution, condensation reactions, and functional group interconversions. The use of fluorinated precursors and carefully controlled reaction conditions is crucial to achieving high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability for potential industrial applications.
One of the most compelling aspects of 4-Fluoro-5-nitro-1H-benzimidazole is its potential as a lead compound for drug development. Researchers are exploring its derivatives to optimize pharmacokinetic properties and enhance therapeutic efficacy. For example, structural modifications such as replacing the nitro group with an amino group or introducing additional fluorine atoms at other positions may yield compounds with improved solubility or bioavailability.
The role of fluorine in medicinal chemistry cannot be overstated. Its ability to modulate metabolic stability has been exploited in numerous drug molecules, including antiviral agents like oseltamivir (Tamiflu) and anticancer drugs such as capecitabine (Xeloda). In 4-Fluoro-5-nitro-1H-benzimidazole, the fluorine atom at the 4-position likely contributes to these favorable properties, enhancing interactions with biological targets while minimizing degradation by metabolic enzymes.
The nitro group in 4-Fluoro-5-nitro-1H-benzimidazole also plays a significant role in its reactivity and biological activity. Nitro groups can be reduced to amino groups under specific conditions, which may alter the pharmacological profile of derivatives. This versatility allows researchers to fine-tune the properties of benzimidazole-based compounds by modifying this functional group.
Recent clinical trials have begun to explore the therapeutic potential of benzimidazole derivatives in various diseases. While 4-Fluoro-5-nitro-1H-benzimidazole itself has not yet entered human trials, preclinical data suggest that it may have applications in oncology due to its ability to inhibit key enzymes involved in tumor growth. Further research is needed to validate these findings and determine optimal dosing regimens.
The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for novel bioactive compounds like 4-Fluoro-5-nitro-1H-benzimidazole. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying promising candidates for further optimization. This approach has been instrumental in identifying new therapeutic agents across multiple disease areas.
In conclusion,4-Fluoro-5-nitro-1H-benzimidazole (CAS No. 1360962-51-1) represents a promising scaffold for drug development due to its unique structural features and potential biological activities. The combination of fluoro and nitro substituents enhances its pharmacological profile, making it an attractive candidate for further investigation. With ongoing advancements in synthetic chemistry, computational modeling, and preclinical research,4-Fluoro–5-Nitro–1H-Benzimidazole holds significant promise for addressing unmet medical needs across various therapeutic domains.
1360962-51-1 (4-Fluoro-5-nitro-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)